molecular formula C22H27N5O2S2 B11634883 2-(4-ethyl-1-piperazinyl)-3-[(Z)-(3-isopropyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one CAS No. 487023-01-8

2-(4-ethyl-1-piperazinyl)-3-[(Z)-(3-isopropyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one

Cat. No.: B11634883
CAS No.: 487023-01-8
M. Wt: 457.6 g/mol
InChI Key: LQDYDLGZIHYNQE-ATVHPVEESA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The core structure features a fused pyridine-pyrimidinone system, with substituents that modulate physicochemical and pharmacological properties. Key structural elements include:

  • 4-Ethylpiperazinyl group at position 2: Enhances solubility and may influence receptor interactions via hydrogen bonding or cation-π interactions.
  • (Z)-configured methylidene bridge linking the pyrido-pyrimidinone core to a 3-isopropyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene moiety: The Z-configuration ensures specific spatial orientation, impacting molecular recognition.
  • 7-Methyl group: Contributes to steric effects and lipophilicity.

Patent literature () highlights derivatives of this scaffold as candidates for therapeutic applications, likely targeting enzymes or receptors where the thiazolidin and piperazinyl groups play critical roles.

Properties

CAS No.

487023-01-8

Molecular Formula

C22H27N5O2S2

Molecular Weight

457.6 g/mol

IUPAC Name

(5Z)-5-[[2-(4-ethylpiperazin-1-yl)-7-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-propan-2-yl-2-sulfanylidene-1,3-thiazolidin-4-one

InChI

InChI=1S/C22H27N5O2S2/c1-5-24-8-10-25(11-9-24)19-16(12-17-21(29)27(14(2)3)22(30)31-17)20(28)26-13-15(4)6-7-18(26)23-19/h6-7,12-14H,5,8-11H2,1-4H3/b17-12-

InChI Key

LQDYDLGZIHYNQE-ATVHPVEESA-N

Isomeric SMILES

CCN1CCN(CC1)C2=C(C(=O)N3C=C(C=CC3=N2)C)/C=C\4/C(=O)N(C(=S)S4)C(C)C

Canonical SMILES

CCN1CCN(CC1)C2=C(C(=O)N3C=C(C=CC3=N2)C)C=C4C(=O)N(C(=S)S4)C(C)C

Origin of Product

United States

Preparation Methods

The synthesis of 2-(4-ethyl-1-piperazinyl)-3-[(Z)-(3-isopropyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one involves several steps, starting from readily available starting materials. The synthetic route typically includes the formation of the pyrido[1,2-a]pyrimidin-4-one core, followed by the introduction of the piperazinyl and thiazolidinylidene groups under specific reaction conditions. Industrial production methods may involve optimization of reaction conditions to improve yield and purity, as well as the use of scalable processes.

Chemical Reactions Analysis

This compound can undergo various types of chemical reactions, including:

    Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

    Reduction: Reduction reactions can be performed to modify the functional groups present in the compound.

    Substitution: The compound can undergo substitution reactions, where specific atoms or groups are replaced by others. Common reagents and conditions used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

2-(4-ethyl-1-piperazinyl)-3-[(Z)-(3-isopropyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one has several scientific research applications, including:

    Chemistry: Used as a building block for the synthesis of more complex molecules.

    Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

    Medicine: Investigated for its potential therapeutic effects in various diseases.

    Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. It may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Implications :

  • 3-Methoxypropyl : Introduces polarity, possibly improving aqueous solubility but reducing CNS penetration.
  • 1-Phenylethyl : Increases logP, favoring hydrophobic binding pockets but risking metabolic instability .

Piperazinyl Group Modifications

The piperazinyl group’s substitution pattern affects pharmacokinetics. Examples from patent literature ():

Compound Substituent at Piperazinyl Position Example Structure Potential Impact
4-Ethyl (target) Present in target compound Moderate lipophilicity; metabolic stability
4-Methyl 7-(4-Methylpiperazin-1-yl) derivatives () Reduced steric hindrance vs. ethyl
4-(2-Hydroxyethyl) 7-[4-(2-Hydroxyethyl)piperazin-1-yl] derivatives () Enhanced solubility; H-bond donor capacity

Research Findings :

  • 4-Ethyl : Strikes a balance between metabolic stability (vs. smaller methyl) and solubility (vs. bulkier groups).
  • Hydroxyethyl : May improve solubility but introduce susceptibility to glucuronidation .

Core Structure Analogues

Variations in the pyrido-pyrimidinone scaffold include:

  • Position 7 substituents : Methyl (target) vs. piperidin-4-yl (). Methyl minimizes steric clash, while piperidinyl introduces basicity for salt formation.
  • Position 2 modifications : Replacement of ethylpiperazinyl with benzodioxolyl () shifts electron density, altering binding affinity.

Biological Activity

The compound 2-(4-ethyl-1-piperazinyl)-3-[(Z)-(3-isopropyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one is a complex heterocyclic molecule that has garnered attention for its potential biological activities. This article will explore its biological activity, including its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound contains several functional groups that contribute to its biological activity:

  • Pyrido[1,2-a]pyrimidin-4-one core : Known for various pharmacological effects.
  • Thiazolidin derivative : Associated with anti-inflammatory and antimicrobial properties.
  • Piperazine moiety : Often linked to neuroactive effects.

Table 1: Structural Components of the Compound

ComponentDescription
Pyrido[1,2-a]pyrimidin-4-oneCore structure with diverse biological effects
ThiazolidinEnhances anti-inflammatory activity
PiperazineContributes to neuroactivity

Biological Activity

Research indicates that this compound exhibits a range of biological activities, primarily attributed to its structural components.

Antimicrobial Activity

Studies have shown that derivatives of thiazolidin, such as those in this compound, possess significant antimicrobial properties. For instance, thiazolidin derivatives have been reported to inhibit the growth of various bacterial strains, including Escherichia coli and Staphylococcus aureus . The mechanism often involves disruption of bacterial cell wall synthesis and function.

Anticancer Activity

The pyrido[1,2-a]pyrimidin core is known for its anticancer potential. Research has demonstrated that compounds with this structure can induce apoptosis in cancer cells through various pathways, including the activation of caspases and modulation of cell cycle regulators .

Anti-inflammatory Properties

The thiazolidin component contributes to anti-inflammatory effects by inhibiting pro-inflammatory cytokines and enzymes such as COX-2. This activity is crucial in managing conditions such as arthritis and other inflammatory diseases .

Antioxidant Activity

The presence of multiple functional groups in this compound enhances its capacity to scavenge free radicals, thereby exhibiting antioxidant properties. This is particularly relevant in the context of oxidative stress-related diseases .

Case Study 1: Antimicrobial Evaluation

In a study assessing the antimicrobial efficacy of thiazolidin derivatives, the compound demonstrated significant inhibition against several pathogens. The Minimum Inhibitory Concentration (MIC) values were comparable to standard antibiotics like ciprofloxacin.

Case Study 2: Anticancer Mechanism

A recent investigation into the anticancer mechanisms revealed that the compound induced apoptosis in breast cancer cell lines. Flow cytometry analysis showed an increase in sub-G1 phase cells, indicating cell death .

Table 2: Summary of Biological Activities

Activity TypeObserved EffectsReference
AntimicrobialInhibition of E. coli and S. aureus
AnticancerInduction of apoptosis in breast cancer cells
Anti-inflammatoryInhibition of COX-2 and pro-inflammatory cytokines
AntioxidantScavenging free radicals

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.